Cas no 1554323-24-8 (7-ethyl-3-formyl-1H-indole-5-carboxylic acid)

• Product Name: 7-ethyl-3-formyl-1H-indole-5-carboxylic acid
• CAS No: 1554323-24-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6394450
• PubChem ID: 83948058
• Update Time: 2025-10-20

7-ethyl-3-formyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-3-formyl-1H-indole-5-carboxylic acid
• EN300-1608453
• 1554323-24-8

• Inchi： 1S/C12H11NO3/c1-2-7-3-8(12(15)16)4-10-9(6-14)5-13-11(7)10/h3-6,13H,2H2,1H3,(H,15,16)
• InChI Key： WAZXPUJIDMVGFU-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C(C=O)=CNC2=C(C=1)CC)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 7-ethyl-3-formyl-1H-indole-5-carboxylic acid

Comprehensive Overview of 7-ethyl-3-formyl-1H-indole-5-carboxylic acid (CAS No. 1554323-24-8)

7-ethyl-3-formyl-1H-indole-5-carboxylic acid (CAS No. 1554323-24-8) is a specialized organic compound belonging to the indole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile functional groups. The compound features an ethyl group at the 7-position, a formyl group at the 3-position, and a carboxylic acid moiety at the 5-position, making it a valuable intermediate for synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for indole derivatives like 7-ethyl-3-formyl-1H-indole-5-carboxylic acid has surged, driven by their role in developing small-molecule therapeutics. This compound's unique structure allows for modifications that enhance binding affinity to biological targets, a topic frequently searched in AI-driven drug design platforms. Its formyl group is particularly reactive, enabling conjugation with amines or hydrazines to form Schiff bases or hydrazones, respectively—a strategy widely used in proteolysis-targeting chimera (PROTAC) development, a hot topic in oncology research.

From a synthetic chemistry perspective, CAS No. 1554323-24-8 is often discussed in forums focusing on green chemistry and atom economy. Researchers are optimizing its production using catalytic methods to reduce waste, reflecting the growing emphasis on sustainable practices. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, with users frequently searching for "HPLC purification protocols for indole carboxylic acids" or "NMR shifts of formyl-substituted indoles." These queries highlight the compound's technical relevance in quality control and structural validation.

The agrochemical sector also leverages 7-ethyl-3-formyl-1H-indole-5-carboxylic acid as a precursor for plant growth regulators and pesticide intermediates. Its carboxylic acid functionality allows derivatization into esters or amides, which can modulate physicochemical properties like solubility and bioavailability—a key consideration in formulation development. This aligns with searches for "role of indole derivatives in crop protection" or "SAR studies of ethyl-substituted heterocycles," underscoring its interdisciplinary appeal.

In conclusion, 7-ethyl-3-formyl-1H-indole-5-carboxylic acid (CAS No. 1554323-24-8) exemplifies the intersection of synthetic utility and biological relevance. Its applications span from cutting-edge drug discovery to sustainable agrochemical innovation, addressing pressing challenges in health and agriculture. As AI and automation reshape chemical research, this compound remains a focal point for scientists seeking to unlock its full potential through computational modeling and high-throughput screening.